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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of

Neptunium-237 (Np-237) in research reactors. The primary application discussed is the

production of Plutonium-238 (Pu-238), a critical isotope for power sources in space exploration

and other specialized applications. Additionally, other research applications of Np-237 are

briefly covered.

Application Note 1: Production of Plutonium-238
Introduction

Neptunium-237 is the primary precursor for the production of Plutonium-238 in nuclear

reactors.[1] The process involves the neutron irradiation of an Np-237 target to induce neutron

capture, followed by the beta decay of the resulting Neptunium-238 to Plutonium-238.[2] This

application is crucial for manufacturing radioisotope thermoelectric generators (RTGs) that

provide power for deep space missions where solar power is not feasible.[3]

Principle

The production of Pu-238 from Np-237 is a two-step nuclear reaction process. First, a stable

isotope of Neptunium, Np-237, captures a neutron to become Neptunium-238 (Np-238).

Subsequently, Np-238, which is unstable, undergoes beta decay to form Plutonium-238.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1202614?utm_src=pdf-interest
https://www.proquest.com/openview/b61d3574bc2fede9cad690a64a5b3f73/1?pq-origsite=gscholar&cbl=54011
https://en.wikipedia.org/wiki/Neptunium
https://discovery.researcher.life/article/neptunium-mononitride-as-a-target-material-for-pu-238-production/ef5ddf77cc9638858deef2a8957ca874
https://en.wikipedia.org/wiki/Neptunium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The nuclear reactions are as follows:

¹n + ²³⁷Np → ²³⁸Np → ²³⁸Pu + β⁻

Quantitative Data Summary
The following tables summarize key quantitative data relevant to the production of Pu-238 from

Np-237 in a research reactor.

Table 1: Nuclear Properties of Key Isotopes

Isotope Half-life
Primary Decay
Mode

Thermal Neutron
Capture Cross
Section (σ)

Neptunium-237

(²³⁷Np)
2.144 x 10⁶ years[2] Alpha ~178.1 barns[4]

Neptunium-238

(²³⁸Np)
2.117 days[5] Beta Not applicable

Plutonium-238 (²³⁸Pu) 87.7 years[5] Alpha ~580 barns

Table 2: Fission Cross Section Data for Neptunium-237

Neutron Energy Fission Cross Section (barns)

Thermal (0.0253 eV) ~0.02[4]

2.26 MeV ~1.9[6]

Note: The low thermal fission cross-section of Np-237 is advantageous for Pu-238 production

as it minimizes the loss of Np-237 to fission.[6]

Experimental Workflow and Protocols
The overall process for producing Pu-238 from Np-237 can be divided into three main stages:

target fabrication, irradiation in a research reactor, and chemical separation and purification of

the produced Pu-238.
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Figure 1: Overall experimental workflow for the production of Plutonium-238 from Neptunium-
237.

Protocol 1: Neptunium-237 Target Fabrication

This protocol describes the fabrication of cermet (ceramic-metallic) targets containing

Neptunium-237 oxide (NpO₂) and aluminum powder.[2]

Materials:

Neptunium-237 oxide (NpO₂) powder

High-purity aluminum powder

Aluminum cladding tubes and end caps

Inert gas (e.g., Argon)

Equipment:

Glovebox with an inert atmosphere

Precision balance

Powder blender (e.g., V-blender)

Hydraulic press with pellet die

Welding apparatus (e.g., TIG welder)

Helium leak detector

Procedure:

Powder Preparation: Inside an inert atmosphere glovebox, accurately weigh the desired

amounts of NpO₂ and aluminum powder. A typical composition is around 10-15% NpO₂ by

volume.[7]
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Blending: Thoroughly blend the NpO₂ and aluminum powders until a homogeneous mixture

is achieved.

Pellet Pressing: Transfer the blended powder into a pellet die and press it using a hydraulic

press to form a dense, solid pellet.

Pellet Inspection: Carefully inspect the pellet for any cracks or imperfections. Measure the

dimensions and weight of the pellet.

Encapsulation: Insert the NpO₂-Al cermet pellets into a high-purity aluminum cladding tube.

Welding: Weld the end caps onto the aluminum tube using a suitable welding technique to

hermetically seal the target.

Quality Control: Perform a helium leak test to ensure the integrity of the weld and the

encapsulation. Conduct non-destructive analysis to verify the Np-237 content and

homogeneity.

Protocol 2: Irradiation of Neptunium-237 Targets

This protocol outlines the general procedure for irradiating the fabricated Np-237 targets in a

high-flux research reactor.

Materials:

Fabricated and certified Np-237 targets

Equipment:

High-flux research reactor (e.g., High Flux Isotope Reactor - HFIR)

Remote handling tools for target insertion and retrieval

Dosimetry foils for neutron flux monitoring

Procedure:
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Target Loading: Using remote handling equipment, load the Np-237 targets into a designated

irradiation position within the research reactor core or reflector.

Irradiation: Irradiate the targets in a high thermal neutron flux, typically on the order of 10¹⁴ to

10¹⁵ n/cm²·s. The irradiation time can range from several months to over a year, depending

on the desired Pu-238 yield and the specific reactor conditions.[8]

Neutron Flux Monitoring: Co-irradiate dosimetry foils with the targets to accurately measure

the neutron flux and fluence.

Cooling: After irradiation, the targets are highly radioactive. They are transferred to a cooling

pool for a period of several months to allow for the decay of short-lived fission products.[1]

Target Retrieval: Once sufficiently cooled, the irradiated targets are retrieved using remote

handling tools for subsequent chemical processing.

Protocol 3: Chemical Separation of Plutonium-238

This protocol describes a representative method for the chemical separation and purification of

Pu-238 from the irradiated Np-237 targets using solvent extraction and ion exchange

chromatography.[8][9]

Materials:

Irradiated and cooled Np-237 targets

Concentrated nitric acid (HNO₃)

Sodium nitrite (NaNO₂) or other redox agents

Solvent: Tri-n-butyl phosphate (TBP) in an organic diluent (e.g., dodecane)

Anion exchange resin

Deionized water

Equipment:
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Hot cell with remote manipulators

Dissolver vessel

Mixer-settlers or centrifugal contactors for solvent extraction

Chromatography columns

Spectrometers for isotopic analysis (e.g., alpha and gamma spectroscopy)

Procedure:

Dissolution: In a hot cell, dissolve the irradiated target in concentrated nitric acid. The

aluminum cladding and matrix will dissolve, releasing the neptunium, plutonium, and fission

products into the solution.

Feed Adjustment: Adjust the acidity and oxidation states of the dissolved solution. Typically, a

redox agent like sodium nitrite is used to adjust neptunium to the +5 oxidation state (Np(V))

and plutonium to the +4 oxidation state (Pu(IV)).[10]

Solvent Extraction:

Contact the aqueous feed solution with the TBP-dodecane solvent. Pu(IV) is readily

extracted into the organic phase, while Np(V) and most fission products remain in the

aqueous phase.

Separate the organic and aqueous phases.

The aqueous phase containing Np-237 can be further processed for recycling.

Strip the plutonium from the organic phase into a fresh aqueous solution by altering the

conditions (e.g., using a reducing agent to convert Pu(IV) to the less extractable Pu(III)).

Ion Exchange Purification:

Load the plutonium-containing aqueous solution onto an anion exchange column.

Wash the column with appropriate reagents to remove any remaining impurities.
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Elute the purified plutonium from the column.

Conversion to Oxide: Convert the purified plutonium solution to plutonium dioxide (PuO₂)

through precipitation and calcination.

Product Analysis: Perform isotopic analysis to determine the purity of the final PuO₂ product.

Figure 2: Nuclear reaction and decay pathway for the production of Plutonium-238 from
Neptunium-237.

Application Note 2: Other Research Applications of
Neptunium-237
While the production of Pu-238 is the most prominent application, Np-237 has other uses in

research reactors.

1. Neutron Detection

Neptunium-237 is utilized as a component in neutron detectors, particularly for high-energy

(MeV) neutrons.[11][12] Its fission cross-section is sensitive to neutrons in this energy range.

By measuring the fission rate of a small Np-237 foil placed in a neutron field, the flux of high-

energy neutrons can be determined. This is valuable for characterizing the neutron spectra

within research reactors and for various physics experiments.

2. Transmutation Studies

Neptunium-237 is a major long-lived component of nuclear waste. Research is ongoing to

study the transmutation of Np-237 into shorter-lived or stable isotopes in advanced reactor

systems, such as fast reactors.[13][14] By irradiating Np-237 samples in different neutron

spectra, researchers can gather data on transmutation rates and pathways, which is essential

for developing future nuclear waste management strategies.[15]

3. Fission Cross-Section Measurements

Accurate knowledge of the neutron-induced fission cross-section of Np-237 is important for the

design and safety analysis of nuclear reactors.[6] Research reactors are used to provide

controlled neutron beams for measuring these cross-sections at various neutron energies.
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These experimental data are crucial for validating and improving nuclear data libraries used in

reactor physics calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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